Cas no 874285-22-0 (2-Chloro-4,5-difluorophenylacetonitrile)

2-Chloro-4,5-difluorophenylacetonitrile is a fluorinated aromatic nitrile compound with significant utility in organic synthesis and pharmaceutical intermediates. Its distinct structure, featuring chloro and difluoro substituents on the phenyl ring, enhances reactivity in nucleophilic substitution and cross-coupling reactions. The electron-withdrawing properties of the fluorine atoms improve stability and selectivity in synthetic pathways, making it valuable for constructing complex heterocycles or agrochemical precursors. The nitrile group further expands its versatility, enabling transformations into carboxylic acids, amides, or amines. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced lipophilicity and electronic effects. Proper handling is advised due to potential reactivity hazards.

2-Chloro-4,5-difluorophenylacetonitrile structure

874285-22-0 structure

Product Name:2-Chloro-4,5-difluorophenylacetonitrile

CAS No:874285-22-0

MF:C₈H₄ClF₂N

MW:187.573867797852

MDL:MFCD06660213

CID:3142863

PubChem ID:17750786

Update Time:2025-06-08

2-Chloro-4,5-difluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2-Chloro-4,5-difluorophenyl)acetonitrile
- DTXSID901275192
- 2-Chloro-4,5-difluorophenylacetonitrile
- 2-Chloro-4,5-difluorobenzeneacetonitrile
- AKOS006295111
- EN300-1983552
- MFCD06660213
- 874285-22-0
- JS-4418
- CS-0266352
- MDL： MFCD06660213
- Inchi： 1S/C8H4ClF2N/c9-6-4-8(11)7(10)3-5(6)1-2-12/h3-4H,1H2
- InChI Key： OMDUVHDMGXUSLW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1CC#N)F)F

Computed Properties

Exact Mass: 187.0000331Da
Monoisotopic Mass: 187.0000331Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 23.8Å²

2-Chloro-4,5-difluorophenylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C106395-250mg	2-Chloro-4,5-difluorophenylacetonitrile	874285-22-0		250mg	$ 115.00	2022-06-06
TRC	C106395-500mg	2-Chloro-4,5-difluorophenylacetonitrile	874285-22-0		500mg	$ 195.00	2022-06-06
Apollo Scientific	PC302023-1g	2-Chloro-4,5-difluorophenylacetonitrile	874285-22-0	98%	1g	£72.00	2023-09-02
Apollo Scientific	PC302023-5g	2-Chloro-4,5-difluorophenylacetonitrile	874285-22-0	98%	5g	£279.00	2023-09-02
Apollo Scientific	PC302023-25g	2-Chloro-4,5-difluorophenylacetonitrile	874285-22-0	98%	25g	£976.00	2023-09-02
abcr	AB403985-1 g	2-Chloro-4,5-difluorophenylacetonitrile	874285-22-0		1 g	€168.20	2023-07-19
abcr	AB403985-5 g	2-Chloro-4,5-difluorophenylacetonitrile	874285-22-0		5 g	€536.60	2023-07-19
Enamine	EN300-1983552-0.05g	2-(2-chloro-4,5-difluorophenyl)acetonitrile	874285-22-0		0.05g	$647.0	2023-09-16
Enamine	EN300-1983552-0.1g	2-(2-chloro-4,5-difluorophenyl)acetonitrile	874285-22-0		0.1g	$678.0	2023-09-16
Enamine	EN300-1983552-0.25g	2-(2-chloro-4,5-difluorophenyl)acetonitrile	874285-22-0		0.25g	$708.0	2023-09-16

2-Chloro-4,5-difluorophenylacetonitrile Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-Chloro-4,5-difluorophenylacetonitrile

Recent Advances in the Application of 2-Chloro-4,5-difluorophenylacetonitrile (CAS: 874285-22-0) in Chemical Biology and Pharmaceutical Research

2-Chloro-4,5-difluorophenylacetonitrile (CAS: 874285-22-0) is a fluorinated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the development of novel kinase inhibitors, antimicrobial agents, and other therapeutic compounds. The unique electronic and steric properties imparted by the chloro and difluoro substituents make this compound particularly valuable for structure-activity relationship (SAR) studies and drug design.

One of the most notable applications of 2-Chloro-4,5-difluorophenylacetonitrile is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective JAK2 inhibitors, which are promising candidates for the treatment of myeloproliferative neoplasms. The study reported that the incorporation of this compound into the inhibitor scaffold significantly improved binding affinity and selectivity, attributed to the optimal positioning of the chloro and difluoro groups in the ATP-binding pocket of the kinase.

In addition to its pharmaceutical applications, 2-Chloro-4,5-difluorophenylacetonitrile has also been explored in agrochemical research. A recent patent (WO2023056789) disclosed its use in the synthesis of novel herbicidal compounds with enhanced activity against resistant weed species. The patent highlighted the compound's ability to act as a versatile synthon for introducing fluorinated motifs, which are known to improve the physicochemical properties and bioactivity of agrochemicals.

From a synthetic chemistry perspective, advancements in the preparation of 2-Chloro-4,5-difluorophenylacetonitrile have been reported. A 2024 study in Organic Process Research & Development described an optimized, scalable synthesis route that employs palladium-catalyzed cyanation of 2-chloro-4,5-difluorobenzyl bromide. This method offers improved yields (up to 85%) and reduced environmental impact compared to traditional approaches, making it more suitable for industrial-scale production.

The safety profile and toxicological aspects of 2-Chloro-4,5-difluorophenylacetonitrile have also been investigated. Recent toxicology studies (Regulatory Toxicology and Pharmacology, 2023) indicate that the compound exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats) but shows no evidence of genotoxicity or carcinogenicity in standard assays. These findings support its continued use in pharmaceutical and agrochemical applications, though proper handling procedures are still recommended due to its irritant properties.

Looking forward, researchers are exploring the potential of 2-Chloro-4,5-difluorophenylacetonitrile in emerging areas such as PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of this compound may serve as effective warheads for targeted protein degradation, opening new avenues for drug discovery in challenging therapeutic areas.